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Compound of Interest

Compound Name: NP-Ahd-13C3

Cat. No.: B030849 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the molecular structure of NP-Ahd-¹³C₃,

an isotopically labeled compound of significant interest in analytical and metabolic research.

This document delineates its chemical identity, structural features, and key physicochemical

properties, presenting the information in a clear and accessible format for the scientific

community.

Chemical Identity and Structure
NP-Ahd-¹³C₃ is the carbon-13 labeled analogue of 2-NP-AHD. The base molecule, 2-NP-AHD,

is a 2-nitrophenyl derivative of 1-aminohydantoin (AHD), which is a metabolite of nitrofuran

antibiotics.[1][2][3][4] The designation "¹³C₃" indicates that three carbon atoms in the molecule

have been replaced with the carbon-13 isotope, a modification crucial for its use in mass

spectrometry-based analytical methods.

The systematic IUPAC name for the unlabeled compound is 1-[[(2-

nitrophenyl)methylene]amino]-2,4-imidazolidinedione.[5] Based on this, NP-Ahd-¹³C₃ is the

isotopically labeled version of this structure.

Molecular Structure:

The core structure consists of a 2-nitrophenyl group linked via a methylene bridge to the amino

group of a 1-aminohydantoin ring. The precise location of the three ¹³C atoms is not publicly
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specified and would be defined by the synthetic route used for its preparation. However, they

are integral to the carbon backbone of the molecule.

Structural Diagram:

Caption: 2D structure of 2-NP-AHD, the unlabeled analogue of NP-Ahd-¹³C₃.

Physicochemical Data
The following table summarizes the key quantitative data for the unlabeled 2-NP-AHD, which

are expected to be nearly identical for NP-Ahd-¹³C₃, with a slight increase in molecular weight

due to the heavier isotopes.

Property Value Source

Molecular Formula C₁₀H₈N₄O₄

Molecular Weight 248.19 g/mol

CAS Number 623145-57-3

Appearance Solid

Purity ≥95%

Solubility DMSO: 1 mg/ml

DMF: Insoluble

Ethanol: Insoluble

PBS (pH 7.2): Insoluble

Experimental Context and Applications
Background:

2-NP-AHD is a derivative of 1-aminohydantoin (AHD), which is a metabolite of the nitrofuran

antibiotic nitrofurantoin. Nitrofuran antibiotics are banned for use in food-producing animals in

many jurisdictions due to concerns about their carcinogenicity. Consequently, sensitive

analytical methods are required to detect their residues in food products like honey.
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Role of NP-Ahd-¹³C₃:

Isotopically labeled internal standards are essential for accurate quantification in mass

spectrometry. NP-Ahd-¹³C₃ serves this purpose in the detection of nitrofuran metabolite

residues. Its chemical behavior is virtually identical to the native 2-NP-AHD, but its increased

mass allows it to be distinguished in a mass spectrometer.

Experimental Workflow:

The general workflow for using NP-Ahd-¹³C₃ as an internal standard in food safety analysis is

depicted below.

Sample Preparation Analytical Stage Data Processing

Food Sample (e.g., Honey) Spike with NP-Ahd-¹³C₃ Extraction of Analytes Derivatization to form NP-AHD Sample Cleanup LC-MS/MS Analysis Quantification using Isotope Dilution Result: Concentration of AHD

Click to download full resolution via product page

Caption: Workflow for AHD detection using NP-Ahd-¹³C₃.

Synthesis and Characterization
While detailed synthetic protocols for NP-Ahd-¹³C₃ are proprietary, the synthesis of

nitrophenylated derivatives of amino acids is documented in the scientific literature. Generally,

these syntheses involve the reaction of a suitable nitrophenyl precursor with the amino acid or

its derivative. The introduction of the ¹³C labels would occur through the use of ¹³C-labeled

starting materials in the synthesis of the hydantoin ring or the nitrophenyl moiety.

Characterization of the final product would involve a suite of analytical techniques to confirm its

identity and purity, including:

Mass Spectrometry (MS): To confirm the molecular weight and the incorporation of the three

¹³C isotopes.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the molecular structure and

confirm the positions of the ¹³C labels.

High-Performance Liquid Chromatography (HPLC): To determine the purity of the compound.

This technical guide provides a foundational understanding of the molecular structure and

application of NP-Ahd-¹³C₃. For further details on specific analytical methods or synthetic

procedures, consulting peer-reviewed scientific literature and technical data sheets from

suppliers is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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